Cas no 13881-54-4 (1-Propene-1-sulfonylisocyanate)
13881-54-4 structure
Product Name:1-Propene-1-sulfonylisocyanate
CAS No:13881-54-4
MF:C4H5NO3S
MW:147.152399778366
CID:215759
PubChem ID:6438031
Update Time:2025-04-19
1-Propene-1-sulfonylisocyanate Chemical and Physical Properties
Names and Identifiers
-
- 1-Propene-1-sulfonylisocyanate
- N-(oxomethylidene)prop-1-ene-1-sulfonamide
- prop-1-enesulphonyl isocyanate
- (1E)-prop-1-ene-1-sulfonyl isocyanate
- 1-Propenylsulfonyl isocyanate
- SCHEMBL9918942
- PROP-1-ENESULFONYL ISOCYANATE
- 13881-54-4
- EINECS 237-648-0
- (E)-N-(oxomethylidene)prop-1-ene-1-sulfonamide
-
- Inchi: 1S/C4H5NO3S/c1-2-3-9(7,8)5-4-6/h2-3H,1H3/b3-2+
- InChI Key: DAONPBQTUWQEQJ-NSCUHMNNSA-N
- SMILES: S(/C=C/C)(N=C=O)(=O)=O
Computed Properties
- Exact Mass: 146.99901420g/mol
- Monoisotopic Mass: 146.99901420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 72Ų
1-Propene-1-sulfonylisocyanate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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